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Compound of Interest

Compound Name: 3,4-Dichloro-5-iodophenol

CAS No.: 1807182-53-1

Cat. No.: B1410125

Get Quote

Executive Summary & Technical Context
3,4-Dichloro-5-iodophenol is a highly functionalized aromatic scaffold, often utilized as a

"linchpin" intermediate in medicinal chemistry. The presence of the iodine atom at the C5

position provides a selective handle for palladium-catalyzed cross-couplings (e.g.,

Sonogashira, Suzuki-Miyaura) distinct from the less reactive chlorine substituents.

The Analytical Challenge: Distinguishing the iodinated product from its precursor (3,4-

dichlorophenol) or regioisomers (e.g., 2-iodo analogs) is critical. In

NMR, the Heavy Atom Effect of iodine induces a dramatic upfield shift (shielding) of the ipso-
carbon, a phenomenon not observed with chlorine or bromine. This guide quantifies that
"performance" characteristic—the spectral resolution required to validate synthesis success.

Structural Analysis & Chemical Shift Prediction
Direct experimental data for this specific isomer is scarce in open literature. The values below

are derived using Substituent Chemical Shift (SCS) Additivity Rules, a standard and robust

method for predicting aromatic shifts.
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The "Heavy Atom" Diagnostic
The most critical performance metric for this product is the chemical shift of C5.

Chlorine effect (ipso): Deshielding (

ppm).

Iodine effect (ipso): Strong Shielding (

ppm).

This huge disparity allows for unambiguous confirmation of the C-I bond formation.

Comparative Data Table
Solvent Reference:

(referenced to 39.5 ppm) or

(77.1 ppm).
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Carbon
Position

Atom
Base
Phenol
(ppm)

3,4-
Dichloroph
enol
(Precursor)

3,4-Dichloro-

5-iodophenol

(Product)

Diagnostic

Note

C1 C-OH 155.2 153.8 156.5

Deshielded

by ortho-Cl/I

effects.

C2 C-H 115.4 116.8 115.8

Unsubstituted

ortho

position.

C3 C-Cl 129.7 121.5 139.2

Deshielded

by adjacent

Cl/I.

C4 C-Cl 121.0 125.0 135.5

Para to OH,

flanked by

Cl/I.

C5 C-I 129.7 130.5 (C-H) 98.0 – 104.0

PRIMARY

SIGNAL.

Upfield shift

due to Iodine.

C6 C-H 115.4 118.0 124.5

Deshielded

by ortho-

Iodine.

Interpretation: If your spectrum lacks a signal in the 98–104 ppm range, the iodination at C5 has

failed. A signal remaining near 130 ppm indicates unreacted starting material.

Experimental Protocol: Optimizing Detection
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The quaternary carbons (C1, C3, C4, C5) in this molecule suffer from long spin-lattice

relaxation times (

) and lack Nuclear Overhauser Effect (NOE) enhancement. Standard "quick" carbon scans
often miss the critical C-I peak.

Step-by-Step Acquisition Workflow
Sample Preparation:

Concentration: Dissolve

of product in

of

.

Why DMSO? Phenols can aggregate in

, causing peak broadening. DMSO disrupts hydrogen bonding, sharpening the C1 (C-OH)
signal.

Pulse Sequence Parameters:

Pulse Angle:

(not

) to ensure faster recovery.

Relaxation Delay (d1): Set to 3–5 seconds.

Reasoning: The quaternary C-I carbon relaxes slowly. A short delay (<1s) will saturate this

nucleus, making it invisible in the spectrum.

Scans (NS): Minimum 1024 scans for adequate S/N ratio on quaternary carbons.

Processing:
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Apply an exponential window function (Line Broadening, LB = 1.0 Hz) to improve signal-to-

noise ratio for the weak C-I peak.

Verification Logic: Decision Pathway
The following diagram illustrates the logical flow for verifying the product structure using the

data above.

Crude Product Isolated

Run 13C NMR
(d1 = 5 sec, DMSO-d6)

Check Region
90 - 105 ppm

Signal Present (~100 ppm)
CONFIRMED: 3,4-Dichloro-5-iodophenol

Peak Found

No Signal
(Only signals > 115 ppm)

Peak Absent

Check Region
115 - 120 ppm

Signal at ~130 ppm (C-H)
RESULT: Unreacted Starting Material

Matches Precursor
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Click to download full resolution via product page

Figure 1: Logic flow for validating 3,4-Dichloro-5-iodophenol synthesis via

NMR.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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